molecular formula C7H9ClN2 B1641147 4-Chloro-2,5,6-trimethylpyrimidine CAS No. 34916-70-6

4-Chloro-2,5,6-trimethylpyrimidine

Cat. No. B1641147
CAS RN: 34916-70-6
M. Wt: 156.61 g/mol
InChI Key: DIZOLBAICJZMSH-UHFFFAOYSA-N
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Description

4-Chloro-2,5,6-trimethylpyrimidine is a chemical compound with the empirical formula C7H9ClN2 . It is a solid substance and is part of a class of compounds known as halogenated heterocycles .


Molecular Structure Analysis

The molecular weight of 4-Chloro-2,5,6-trimethylpyrimidine is 156.61 . The SMILES string representation is Cc1nc©c©c(Cl)n1 . The InChI representation is 1S/C7H9ClN2/c1-4-5(2)9-6(3)10-7(4)8/h1-3H3 .

Scientific Research Applications

Synthesis and Chemical Reactions

  • 4-Chloro-2,5,6-trimethylpyrimidine is involved in the synthesis and piperidinolysis of fluoropyrimidines. These fluoropyrimidines are found to react significantly faster than other halogenopyrimidines, suggesting a potential for use in various chemical reactions and syntheses (Brown & Waring, 1974).
  • The compound also finds application in the aqueous chlorination of antibacterial agents like trimethoprim, indicating its relevance in environmental and water treatment studies (Dodd & Huang, 2007).

Reaction Mechanisms

  • A study on heterocyclic ring expansions shows that 4-chloro-2,5,6-trimethylpyrimidine can result from the reaction of certain imidazoles and pyrazoles with dichlorocarbene. This highlights its role in understanding reaction mechanisms involving heterocyclic compounds (Jones & Rees, 1969).
  • An electrochemical synthesis study involving 4-chloro-2,5,6-trimethylpyrimidine demonstrates its utility in the formation of novel arylpyrimidines, contributing to the field of electrochemical reactions and organic synthesis (Sengmany, Gall, & Léonel, 2011).

Analytical and Computational Studies

  • In a different context, 4-chloro-2,5,6-trimethylpyrimidine derivatives have been analyzed using techniques like FT-IR, FT-Raman, NMR, and DFT. These studies provide insights into the electronic properties and molecular stability of these compounds, useful in pharmaceutical and medicinal research (Aayisha et al., 2019).

Environmental and Biological Impact

  • Research has also been conducted on the reaction of similar pyrimidine compounds with electrophilic reagents. This work can provide insights into the environmental behavior and biological impact of 4-chloro-2,5,6-trimethylpyrimidine (Tikhonov et al., 1981).

Safety and Hazards

The safety data sheet for 4-Chloro-2,5,6-trimethylpyrimidine indicates that it is classified as Acute Tox. 4 Oral, meaning it is harmful if swallowed . It is also classified as non-combustible, acute toxic Cat.3 / toxic hazardous materials or hazardous materials causing chronic effects .

Future Directions

While there is limited information available on the future directions of 4-Chloro-2,5,6-trimethylpyrimidine, it is noted that Sigma-Aldrich provides this product to early discovery researchers as part of a collection of unique chemicals . This suggests that it may have potential applications in various areas of research.

Mechanism of Action

Target of Action

This compound is part of a collection of unique chemicals provided to early discovery researchers

Mode of Action

The mode of action of 4-Chloro-2,5,6-trimethylpyrimidine is currently unknown . As with the target of action, more research is required to understand how this compound interacts with its targets and the resulting changes that occur.

properties

IUPAC Name

4-chloro-2,5,6-trimethylpyrimidine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H9ClN2/c1-4-5(2)9-6(3)10-7(4)8/h1-3H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DIZOLBAICJZMSH-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(N=C(N=C1Cl)C)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H9ClN2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID901296059
Record name 4-Chloro-2,5,6-trimethylpyrimidine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID901296059
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

156.61 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

34916-70-6
Record name 4-Chloro-2,5,6-trimethylpyrimidine
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=34916-70-6
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 4-Chloro-2,5,6-trimethylpyrimidine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID901296059
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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